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Compound of Interest

Compound Name: 1-Ethylcyclohexanol

Cat. No.: B155962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Ethylcyclohexanol is a versatile alicyclic alcohol utilized in the fragrance industry for its

unique and adaptable aroma profile.[1] This document provides detailed application notes and

protocols for the use of 1-Ethylcyclohexanol in fragrance formulations, catering to

researchers, scientists, and professionals involved in fragrance development and evaluation.

The information compiled herein is based on publicly available data and established scientific

methodologies.

Physicochemical Properties and Odor Profile
1-Ethylcyclohexanol is a colorless liquid with a mild, sweet, and floral odor, often with

camphoraceous undertones.[2][3] Its chemical structure, consisting of a cyclohexane ring with

an ethyl and a hydroxyl group, contributes to its characteristic scent and physical properties.[1]

[4]

Table 1: Physicochemical Properties of 1-Ethylcyclohexanol
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Property Value Reference

Molecular Formula C8H16O [5]

Molecular Weight 128.21 g/mol [5]

Appearance Colorless liquid [1][4]

Odor
Mild, sweet, floral,

camphoraceous
[2][3]

Boiling Point 166 - 168 °C [6]

Melting Point 34.5 °C [6]

Flash Point 68 °C [6]

Solubility

Slightly soluble in water;

soluble in organic solvents like

ethanol and diethyl ether.

[1]

Application in Fragrance Formulations
1-Ethylcyclohexanol is employed as a fragrance ingredient in a variety of consumer products,

including perfumes, soaps, and lotions, to impart a mild and sweet scent.[1] Its stability under

normal conditions makes it a reliable component in different formulations.[1]

Recommended Usage Levels
The concentration of 1-Ethylcyclohexanol in a fragrance concentrate can vary depending on

the desired olfactory effect. While specific data for 1-Ethylcyclohexanol is not readily

available, for similar cyclohexanol derivatives, usage levels can be up to 10% in the fragrance

concentrate. The final concentration in the end product is typically much lower.

Table 2: Illustrative Usage Levels of 1-Ethylcyclohexanol
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Product Type
Illustrative Concentration in End Product
(%)

Fine Fragrance (Eau de Parfum) 1.0 - 5.0

Body Lotion 0.1 - 0.5

Shampoo 0.2 - 0.8

Bar Soap 0.5 - 1.5

Air Freshener 2.0 - 7.0

Note: These are generalized starting points. The

optimal concentration should be determined

through formulation-specific testing.

Experimental Protocols
Protocol for Sensory Evaluation of 1-Ethylcyclohexanol
This protocol outlines a method for the sensory evaluation of 1-Ethylcyclohexanol to
characterize its odor profile and intensity.

Objective: To systematically describe the odor characteristics of 1-Ethylcyclohexanol using a

trained sensory panel.

Materials:

1-Ethylcyclohexanol (high purity)

Odor-free solvent (e.g., diethyl phthalate or ethanol)

Glass smelling strips

Odor-free evaluation booths

Data collection software or forms

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b155962?utm_src=pdf-body
https://www.benchchem.com/product/b155962?utm_src=pdf-body
https://www.benchchem.com/product/b155962?utm_src=pdf-body
https://www.benchchem.com/product/b155962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Panelist Selection and Training: Select 8-12 panelists trained in sensory evaluation

techniques for fragrances.[7] Familiarize them with a range of standard odor descriptors,

particularly those relevant to floral, sweet, and camphoraceous scents.

Sample Preparation: Prepare a series of dilutions of 1-Ethylcyclohexanol in the chosen

solvent (e.g., 10%, 5%, and 1% by weight).

Evaluation:

Dip a smelling strip into the most dilute solution, ensuring the strip is not oversaturated.

Present the strip to the panelist in a controlled environment.

Ask the panelist to evaluate the odor at different time intervals (top note: first few minutes;

middle note: after 15-30 minutes; base note: after 1-2 hours) and record their descriptions.

Repeat the process for each concentration, moving from the lowest to the highest.

Data Analysis: Compile the descriptors used by the panelists. Analyze the frequency of each

descriptor to create a comprehensive odor profile of 1-Ethylcyclohexanol.

Workflow for Sensory Evaluation:
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Caption: Workflow for the sensory evaluation of a fragrance ingredient.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b155962?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Stability Testing of a Fragrance Formulation
Containing 1-Ethylcyclohexanol
This protocol describes a method to assess the stability of a fragrance formulation (e.g., in a

lotion base) containing 1-Ethylcyclohexanol under various conditions.

Objective: To evaluate the physical and chemical stability of a cosmetic product containing 1-
Ethylcyclohexanol over time and under stress conditions.

Materials:

Test formulation (lotion with 1-Ethylcyclohexanol)

Control formulation (lotion without fragrance)

Appropriate packaging (e.g., glass jars)

Stability chambers (controlled temperature and humidity)

UV light cabinet

pH meter, viscometer

Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

Initial Analysis (Time 0): Analyze the test and control formulations for their initial properties:

Organoleptic: Appearance, color, and odor.

Physical: pH and viscosity.

Chemical: Concentration of 1-Ethylcyclohexanol via GC-MS.

Stability Conditions: Store samples of both formulations under the following conditions:

Accelerated Stability: 40°C ± 2°C / 75% RH ± 5% RH for 3 months.
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Real-Time Stability: 25°C ± 2°C / 60% RH ± 5% RH for a minimum of 12 months.

Light Exposure: Exposure to UV light to simulate sunlight.[8]

Cycle Testing: Three cycles of -10°C for 24 hours followed by 25°C for 24 hours.[9]

Time-Point Evaluations: At specified intervals (e.g., 1, 2, 3, 6, 9, and 12 months for real-time;

1, 2, and 3 months for accelerated), withdraw samples and re-evaluate the organoleptic,

physical, and chemical properties as done at Time 0.

Data Analysis: Compare the results at each time point to the initial data. Any significant

changes in color, odor, pH, viscosity, or a decrease in the concentration of 1-
Ethylcyclohexanol may indicate instability.

Workflow for Stability Testing:
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Caption: Workflow for the stability testing of a cosmetic formulation.

Olfactory Signaling Pathway
The perception of odors, including that of 1-Ethylcyclohexanol, is initiated by the interaction of

odorant molecules with olfactory receptors (ORs) located on the cilia of olfactory sensory

neurons in the nasal epithelium. This interaction triggers a signal transduction cascade.

1-Ethylcyclohexanol, with its floral and sweet notes, would likely bind to a specific

combination of ORs that are responsive to these types of chemical structures. This binding

activates a G-protein (Gαolf), which in turn activates adenylyl cyclase.[10] This enzyme
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catalyzes the conversion of ATP to cyclic AMP (cAMP). The increase in intracellular cAMP

opens cyclic nucleotide-gated ion channels, leading to an influx of cations (Na+ and Ca2+) and

depolarization of the neuron. This electrical signal is then transmitted to the olfactory bulb in the

brain, where the information from various activated neurons is processed, leading to the

perception of the specific scent of 1-Ethylcyclohexanol.[10]

Diagram of the Olfactory Signaling Pathway:
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Caption: Simplified diagram of the olfactory signal transduction cascade.
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Safety and Handling
1-Ethylcyclohexanol is considered to have low toxicity, but it may cause skin and eye

irritation.[1] It is important to handle this chemical with appropriate personal protective

equipment (PPE), including gloves and safety glasses, in a well-ventilated area.[6] Avoid

ingestion and inhalation.[1]

Conclusion
1-Ethylcyclohexanol is a valuable ingredient in the perfumer's palette, offering a mild, sweet,

and floral character to a wide range of products. Its stability and versatility make it a useful

component in fragrance formulations. The protocols provided herein offer a framework for the

systematic evaluation of its sensory properties and stability in finished products. Further

research to determine specific quantitative data, such as its odor threshold and substantivity,

would be beneficial for more precise formulation development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/14088/an_01-00154-en.pdf
https://www.researchgate.net/publication/273350491_Use_of_Sensory_Analysis_Methods_to_Evaluate_the_Odor_of_Food_and_Outside_Air
https://www.researchgate.net/publication/354510694_Fragrances_and_sensory_evaluation_techniques
https://www.benchchem.com/product/b155962#application-of-1-ethylcyclohexanol-in-fragrance-formulation
https://www.benchchem.com/product/b155962#application-of-1-ethylcyclohexanol-in-fragrance-formulation
https://www.benchchem.com/product/b155962#application-of-1-ethylcyclohexanol-in-fragrance-formulation
https://www.benchchem.com/product/b155962#application-of-1-ethylcyclohexanol-in-fragrance-formulation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155962?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

